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Compound of Interest

Compound Name:
2-(Benzylamino)-2-methylpropan-

1-ol

Cat. No.: B023570 Get Quote

A Technical Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of 2-(Benzylamino)-2-methylpropan-1-ol, a
beta-2 adrenergic agonist, with other notable amino alcohols. The comparison encompasses

physicochemical properties, pharmacological actions, and relevant experimental protocols to

support further research and development. The selected comparators include established β2-

agonists such as Salbutamol, Terbutaline, and the non-selective β-agonist Isoproterenol,

alongside structurally simpler amino alcohols like Ethanolamine and Propanolamine, to provide

a broad context for evaluation.

Comparative Physicochemical Properties
The fundamental physicochemical characteristics of a compound are critical determinants of its

biological activity, formulation, and delivery. The following table summarizes key properties of 2-
(Benzylamino)-2-methylpropan-1-ol and its comparators.
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Property

2-
(Benzyla
mino)-2-
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opan-1-ol

Salbutam
ol
(Albuterol
)

Terbutalin
e

Isoproter
enol
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mine

3-Amino-
1-
propanol

Molecular

Formula

C₁₁H₁₇NO[

1]

C₁₃H₂₁NO₃

[2]

C₁₂H₁₉NO₃

[3]

C₁₁H₁₇NO₃

[4]
C₂H₇NO[5] C₃H₉NO

Molecular

Weight (

g/mol )

179.26[1]

[6]

239.31[2]

[7]

225.28[3]

[8]

211.26[4]

[9]
61.08[10] 75.11[11]

Melting

Point (°C)

68-70[1]

[12]

157-

160[13]
~247[8]

165-175

(dec.)[14]
10.3[15] 10-12

Boiling

Point (°C)

300.8

(Predicted)

[1][12]

382.0

(Rough

Est.)[13]

N/A

192

(Rough

Est.)[14]

170[15] 184-187

pKa

14.55

(Predicted)

[1][12]

9.3,

10.3[16]
8.65[8] N/A 9.5[5] 9.84[11]

Solubility

Soluble in

Chloroform

, DMSO,

Methanol[1

][12]

Sparingly

soluble in

water,

soluble in

ethanol[7]

[13]

1 g/1.5 mL

water[8]

Freely

soluble in

water[14]

Miscible

with

water[5]

Soluble in

water

Comparative Pharmacological Properties
The primary pharmacological action of 2-(Benzylamino)-2-methylpropan-1-ol is the

stimulation of beta-2 adrenergic receptors. This mechanism is shared with other clinically

significant bronchodilators.
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Parameter

2-
(Benzylamino)-
2-
methylpropan-
1-ol

Salbutamol Terbutaline Isoproterenol

Drug Class

Beta-2

Adrenergic

Agonist

Short-acting,

selective Beta-2

Adrenergic

Agonist[2][13]

Selective Beta-2

Adrenergic

Agonist[3][8]

Non-selective

Beta-Adrenergic

Agonist[9]

Mechanism of

Action

Stimulates β2-

receptors,

leading to

adenylyl cyclase

activation,

increased cAMP,

and smooth

muscle

relaxation.[17]

[18]

Selectively

activates β2-

receptors,

causing

relaxation of

airway smooth

muscle.[2]

Selectively binds

to and activates

β2-receptors,

increasing cAMP

levels and

relaxing

bronchial smooth

muscle.[8]

Acts on both β1

and β2-

receptors,

causing

bronchodilation

and cardiac

stimulation.[9]

Primary Clinical

Use

Potential as a

bronchodilator.

Also used as a

ligand in organic

synthesis.[1][12]

Treatment of

asthma and

Chronic

Obstructive

Pulmonary

Disease (COPD).

[2][13]

Bronchodilator

for asthma and

tocolytic agent.

[3]

Treatment of

bradycardia,

heart block, and

bronchospasm.

[9]

Signaling Pathway and Experimental Workflows
Beta-2 Adrenergic Receptor Signaling Pathway
The activation of the β2-adrenergic receptor (β2AR) by an agonist like 2-(Benzylamino)-2-
methylpropan-1-ol initiates a well-defined intracellular signaling cascade. This process begins

with the receptor coupling to a stimulatory G-protein (Gs), which in turn activates adenylyl

cyclase.[19][20] This enzyme catalyzes the conversion of ATP to cyclic AMP (cAMP).[21]
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Elevated cAMP levels activate Protein Kinase A (PKA), which phosphorylates various

downstream targets, ultimately leading to a decrease in intracellular calcium and relaxation of

smooth muscle tissue, such as that in the bronchi.[17][22]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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